Cas no 827613-91-2 (Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-)
827613-91-2 structure
Product Name:Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-
CAS No:827613-91-2
MF:C14H10N2O5
MW:286.23960351944
CID:682924
PubChem ID:136235106
Update Time:2025-04-19
Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-
- 3-[(3-formyl-4-hydroxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
- 827613-91-2
- 3-[2-(3-Formyl-4-hydroxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
- DTXSID10836554
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- Inchi: 1S/C14H10N2O5/c17-7-8-5-9(1-3-12(8)18)15-16-10-2-4-13(19)11(6-10)14(20)21/h1-7,18-19H,(H,20,21)/b16-15+
- InChI Key: ORUNHRKGOOISNG-FOCLMDBBSA-N
- SMILES: OC1=CC=C(C=C1C(=O)O)/N=N/C1=CC=C(C(C=O)=C1)O
Computed Properties
- Exact Mass: 286.05897142g/mol
- Monoisotopic Mass: 286.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 120Ų
Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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